Cas no 1339530-75-4 (2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide)

• Product Name: 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide
• CAS No: 1339530-75-4
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6177279
• PubChem ID: 64454390
• Update Time: 2025-06-09

2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide
• 1339530-75-4
• AKOS013778060
• EN300-1140159

• Inchi： 1S/C11H18N4O/c1-8-5-6-15(14-8)7-11(2,10(12)16)13-9-3-4-9/h5-6,9,13H,3-4,7H2,1-2H3,(H2,12,16)
• InChI Key： BBSCBDJZQFNPBK-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C=CC(C)=N1)NC1CC1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide

Comprehensive Overview of 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide (CAS No. 1339530-75-4)

The compound 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide (CAS No. 1339530-75-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropylamino group and a 3-methyl-1H-pyrazol-1-yl moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in AI-driven drug discovery and computational chemistry. The compound’s propanamide backbone is a common scaffold in medicinal chemistry, often associated with improved pharmacokinetic properties. This has led to increased searches for "propanamide derivatives in drug design" and "CAS 1339530-75-4 applications" across scientific databases and search engines.

One of the standout features of 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide is its potential role in addressing neurodegenerative diseases and inflammatory conditions. The pyrazole ring, a key component of its structure, is known for its versatility in interacting with biological targets. This has sparked discussions in forums and publications about "pyrazole-based therapeutics" and "cyclopropylamine derivatives in CNS research," reflecting the compound’s relevance in cutting-edge biomedical studies.

From a synthetic chemistry perspective, the incorporation of a cyclopropylamino group introduces steric and electronic effects that can enhance selectivity and potency. This aligns with the growing interest in "sterically hindered amines in drug synthesis" and "CAS 1339530-75-4 synthesis methods." Researchers are also exploring its potential as a building block for fragment-based drug design, a strategy gaining traction in the pharmaceutical industry.

Environmental and regulatory considerations are also part of the conversation surrounding this compound. While it is not classified as a hazardous material, its safe handling and storage are emphasized in laboratory settings. Searches for "green chemistry approaches for propanamide synthesis" highlight the industry’s shift toward sustainable practices, which could influence future research directions for 1339530-75-4.

In summary, 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide represents a compelling case study in modern drug development. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation, particularly in the context of personalized medicine and high-throughput screening. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative pharmacophores and next-generation therapeutics.